Cas no 1023812-03-4 (4-Hydroxy-2-morpholin-4-yl-pyrimidine-5-carboxylic acid)

• Product Name: 4-Hydroxy-2-morpholin-4-yl-pyrimidine-5-carboxylic acid
• CAS No: 1023812-03-4
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 5230059
• Update Time: 2026-03-07

4-Hydroxy-2-morpholin-4-yl-pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-morpholin-4-yl-pyrimidine-5-carboxylic acid

• Inchi： 1S/C9H11N3O4/c13-7-6(8(14)15)5-10-9(11-7)12-1-3-16-4-2-12/h5H,1-4H2,(H,14,15)(H,10,11,13)
• InChI Key： VEFKRLZIHUEHGH-UHFFFAOYSA-N
• SMILES： C1(N2CCOCC2)NC(=O)C(C(O)=O)=CN=1

Additional information on 4-Hydroxy-2-morpholin-4-yl-pyrimidine-5-carboxylic acid

Comprehensive Overview of 4-Hydroxy-2-morpholin-4-yl-pyrimidine-5-carboxylic acid (CAS No. 1023812-03-4)

4-Hydroxy-2-morpholin-4-yl-pyrimidine-5-carboxylic acid (CAS No. 1023812-03-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1023812-03-4, belongs to the pyrimidine class, which is a cornerstone in drug discovery and development. Researchers are particularly interested in its potential applications as a building block for kinase inhibitors, a hot topic in oncology and autoimmune disease treatments.

The molecular structure of 4-Hydroxy-2-morpholin-4-yl-pyrimidine-5-carboxylic acid features a pyrimidine core substituted with a morpholine ring and a carboxylic acid group, making it a versatile intermediate in synthetic chemistry. Its CAS registry number 1023812-03-4 is frequently searched in academic databases and commercial catalogs, reflecting its relevance in high-throughput screening and medicinal chemistry optimization. Recent studies highlight its role in modulating protein-protein interactions, a trending area in drug design and precision medicine.

In the context of green chemistry, 4-Hydroxy-2-morpholin-4-yl-pyrimidine-5-carboxylic acid has been explored for its potential in sustainable synthesis routes. With growing interest in eco-friendly pharmaceuticals, this compound’s synthetic pathways are being optimized to reduce waste and energy consumption. Its CAS No. 1023812-03-4 is often associated with catalytic reactions and biodegradable intermediates, aligning with global sustainability goals.

Another emerging application of 4-Hydroxy-2-morpholin-4-yl-pyrimidine-5-carboxylic acid lies in computational chemistry and AI-driven drug discovery. Researchers leverage its structural data (referenced via CAS 1023812-03-4) to train machine learning models for predicting bioactive molecules. This aligns with the increasing demand for in silico screening tools and virtual compound libraries, which accelerate the identification of novel therapeutics.

From a commercial perspective, suppliers of 4-Hydroxy-2-morpholin-4-yl-pyrimidine-5-carboxylic acid emphasize its high purity (>98%) and stability under standard storage conditions. The compound’s CAS number 1023812-03-4 is a critical identifier for procurement in contract research organizations (CROs) and pharmaceutical manufacturers. Quality control protocols, such as HPLC and NMR validation, are routinely applied to ensure consistency for preclinical studies.

In summary, 4-Hydroxy-2-morpholin-4-yl-pyrimidine-5-carboxylic acid (CAS No. 1023812-03-4) represents a multifaceted tool in modern chemistry and drug development. Its applications span from kinase inhibitor design to sustainable synthesis, resonating with current scientific and industrial priorities. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing next-generation therapeutics.